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Compound of Interest

Compound Name:
1-(2-Bromoethoxy)-2-

fluorobenzene

Cat. No.: B061342 Get Quote

A Note on This Document: As of the date of this publication, a comprehensive, verified Safety

Data Sheet (SDS) for 1-(2-Bromoethoxy)-2-fluorobenzene (CAS No. 193220-21-2) is not

readily available in public databases. This guide has been meticulously compiled by

synthesizing data from structurally analogous compounds to provide a provisional risk

assessment and handling protocol. The recommendations herein are based on the anticipated

hazards derived from its functional groups—a substituted fluorobenzene ring and a

bromoethoxy chain. Researchers must exercise caution and treat this chemical as potentially

hazardous until a complete toxicological profile is established.

Chemical Identification and Structural Analogs
This guide pertains to the chemical compound identified as:

Identifier Value Source

Chemical Name
1-(2-Bromoethoxy)-2-

fluorobenzene
[1]

CAS Number 193220-21-2 [1]

Molecular Formula C₈H₈BrFO [1]

Molecular Weight 219.05 g/mol [1]
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The safety profile in this document is inferred from data on closely related molecules, including:

1-(2-Bromoethoxy)-4-fluorobenzene

1-(2-Bromoethoxy)-4-fluoro-2-(trifluoromethyl)benzene[2]

1-Bromo-2-fluorobenzene[3][4]

General substituted brominated and fluorinated aromatic compounds.

Provisional Hazard Assessment
Based on the hazard classifications of its structural analogs, 1-(2-Bromoethoxy)-2-
fluorobenzene should be handled as a substance that poses significant irritation risks.[2][5]

The electrophilic nature of the brominated alkyl chain and the metabolic pathways of

substituted benzenes are the primary causal factors for this assessment.

Anticipated GHS Classification:

Hazard Class Category GHS Code Description

Skin Irritation 2 H315
Causes skin irritation.

[2][5]

Serious Eye Irritation 2A H319
Causes serious eye

irritation.[2][5]

Specific Target Organ

Toxicity
3 H335

May cause respiratory

irritation.[2][5]

Acute Toxicity, Oral

(Suspected)
4 H302

Harmful if swallowed.

[6][7]

Precautionary Statements (P-Statements):
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2][8]

P264 Wash skin thoroughly after handling.[2][6]

P271
Use only outdoors or in a well-ventilated area.[2]

[6]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2][6]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[2][6]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][6]

P312
Call a POISON CENTER or doctor if you feel

unwell.[2]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[6]

P501
Dispose of contents/container to an approved

hazardous waste disposal plant.[6]

Emergency and First-Aid Protocols
The following procedures are recommended based on protocols for similar irritating and

potentially toxic substances. Medical attention should be sought promptly in all cases of

significant exposure.

Experimental Protocol: First-Aid Response

General Advice:

Move the victim out of the dangerous area to fresh air.
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Show this safety guide to the attending physician.[9]

If Inhaled:

Remove the individual to fresh air immediately.

If breathing is difficult or has stopped, provide artificial respiration.[8][9]

Seek immediate medical attention.

In Case of Skin Contact:

Immediately remove all contaminated clothing and shoes.

Wash the affected skin area thoroughly with soap and plenty of water for at least 15

minutes.[2][9]

If skin irritation occurs or persists, get medical advice.[2]

In Case of Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids

open.[2][6]

Remove contact lenses if present and easy to do so. Continue rinsing.

Seek immediate medical attention, preferably from an ophthalmologist.[10]

If Swallowed:

DO NOT induce vomiting.[9]

Rinse the mouth thoroughly with water.

Never give anything by mouth to an unconscious person.[8]

Call a physician or poison control center immediately.[6]

Laboratory Handling and Storage
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Proper handling and storage are critical to minimizing exposure risk and ensuring chemical

stability.

4.1. Engineering Controls and Handling Procedures

Ventilation: All handling of 1-(2-Bromoethoxy)-2-fluorobenzene must be conducted in a

properly functioning chemical fume hood to minimize inhalation of vapors.[6]

Ignition Sources: While the flash point is not determined, related bromo- and fluoro-aromatic

compounds are often flammable liquids.[3][4][9] Keep the substance away from heat, sparks,

open flames, and hot surfaces. Use non-sparking tools and take precautionary measures

against static discharge.[3][4][10]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the substance and before any breaks.[6] Contaminated clothing should be removed and

washed before reuse.[6]

4.2. Storage Conditions

Container: Keep the container tightly closed and stored in a dry, cool, and well-ventilated

area.[6][9]

Recommended Temperature: Store at 2-8°C.[1]

Incompatibilities: Store away from strong oxidizing agents.[6][11]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to prevent skin, eye, and respiratory exposure.

Caption: Risk management workflow for handling 1-(2-Bromoethoxy)-2-fluorobenzene.

Required PPE:

Eye/Face Protection: Wear chemical safety goggles or a face shield that meets EN166 or

NIOSH standards.[2][6]

Skin Protection:
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Wear a flame-retardant lab coat.

Use chemically resistant gloves (e.g., Nitrile or Neoprene). Inspect gloves for integrity

before each use and dispose of contaminated gloves properly.[8][12]

Respiratory Protection: If working outside a fume hood or if vapor concentrations are

unknown or high, use a NIOSH-approved respirator with an organic vapor cartridge.[4]

Physical and Chemical Properties
Quantitative data for this specific compound is limited. The following table includes available

data and notes where information is unavailable.

Property Value Source/Comment

Appearance Colorless to light yellow liquid
[1] (Assumed based on

analogs)

Odor Data not available

Boiling Point 123 °C (at 16 mmHg) [1]

Melting Point Data not available

Flash Point Data not available
Handle as flammable, per

analogs.[3][4][9]

Density Data not available

Solubility Data not available
Likely insoluble in water,

soluble in organic solvents.

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Expected to be stable under recommended storage conditions.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6][11]
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Hazardous Decomposition Products: Under fire conditions, thermal decomposition is

expected to produce hazardous gases including carbon monoxide (CO), carbon dioxide

(CO₂), hydrogen bromide (HBr), and hydrogen fluoride (HF).[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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